Endrin
Endrin
Endrin, also known as hexadrin or stardrin, belongs to the class of organic compounds known as monoterpenoids. Monoterpenoids are compounds containing a chain of two isoprene units. Endrin exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, endrin is primarily located in the membrane (predicted from logP) and cytoplasm. Endrin is a potentially toxic compound.
Aldrin and dieldrin are insecticides with similar chemical structures. They are discussed together in this fact sheet because aldrin quickly breaks down to dieldrin in the body and in the environment. Pure aldrin and dieldrin are white powders with a mild chemical odor. The less pure commercial powders have a tan color. Neither substance occurs naturally in the environment From the 1950s until 1970, aldrin and dieldrin were widely used pesticides for crops like corn and cotton. Because of concerns about damage to the environment and potentially to human health, EPA banned all uses of aldrin and dieldrin in 1974, except to control termites. In 1987, EPA banned all uses.
Endrin is a white crystalline, odorless solid dissolved in a liquid carrier. It is water emulsifiable. It is toxic by inhalation, skin absorption, and/or ingestion. When heated or burned it may emit toxic hydrogen chloride and phosgene. It is used as a pesticide.
Aldrin and dieldrin are insecticides with similar chemical structures. They are discussed together in this fact sheet because aldrin quickly breaks down to dieldrin in the body and in the environment. Pure aldrin and dieldrin are white powders with a mild chemical odor. The less pure commercial powders have a tan color. Neither substance occurs naturally in the environment From the 1950s until 1970, aldrin and dieldrin were widely used pesticides for crops like corn and cotton. Because of concerns about damage to the environment and potentially to human health, EPA banned all uses of aldrin and dieldrin in 1974, except to control termites. In 1987, EPA banned all uses.
Endrin is a white crystalline, odorless solid dissolved in a liquid carrier. It is water emulsifiable. It is toxic by inhalation, skin absorption, and/or ingestion. When heated or burned it may emit toxic hydrogen chloride and phosgene. It is used as a pesticide.
Brand Name:
Vulcanchem
CAS No.:
128-10-9
VCID:
VC20987027
InChI:
InChI=1S/C12H8Cl6O/c13-8-9(14)11(16)5-3-1-2(6-7(3)19-6)4(5)10(8,15)12(11,17)18/h2-7H,1H2
SMILES:
C1C2C3C(C1C4C2O4)C5(C(=C(C3(C5(Cl)Cl)Cl)Cl)Cl)Cl
Molecular Formula:
C12H8Cl6O
Molecular Weight:
380.9 g/mol
Endrin
CAS No.: 128-10-9
Cat. No.: VC20987027
Molecular Formula: C12H8Cl6O
Molecular Weight: 380.9 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Endrin, also known as hexadrin or stardrin, belongs to the class of organic compounds known as monoterpenoids. Monoterpenoids are compounds containing a chain of two isoprene units. Endrin exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, endrin is primarily located in the membrane (predicted from logP) and cytoplasm. Endrin is a potentially toxic compound. Aldrin and dieldrin are insecticides with similar chemical structures. They are discussed together in this fact sheet because aldrin quickly breaks down to dieldrin in the body and in the environment. Pure aldrin and dieldrin are white powders with a mild chemical odor. The less pure commercial powders have a tan color. Neither substance occurs naturally in the environment From the 1950s until 1970, aldrin and dieldrin were widely used pesticides for crops like corn and cotton. Because of concerns about damage to the environment and potentially to human health, EPA banned all uses of aldrin and dieldrin in 1974, except to control termites. In 1987, EPA banned all uses. Endrin is a white crystalline, odorless solid dissolved in a liquid carrier. It is water emulsifiable. It is toxic by inhalation, skin absorption, and/or ingestion. When heated or burned it may emit toxic hydrogen chloride and phosgene. It is used as a pesticide. |
|---|---|
| CAS No. | 128-10-9 |
| Molecular Formula | C12H8Cl6O |
| Molecular Weight | 380.9 g/mol |
| IUPAC Name | 3,4,5,6,13,13-hexachloro-10-oxapentacyclo[6.3.1.13,6.02,7.09,11]tridec-4-ene |
| Standard InChI | InChI=1S/C12H8Cl6O/c13-8-9(14)11(16)5-3-1-2(6-7(3)19-6)4(5)10(8,15)12(11,17)18/h2-7H,1H2 |
| Standard InChI Key | DFBKLUNHFCTMDC-UHFFFAOYSA-N |
| Impurities | Impurities found in a technical grade endrin sample included the following: dieldrin, isodrin, aldrin, heptachloronorbornadiene, heptachloronorbornene, endrin aldehyde, and delta-ketoendrin. |
| SMILES | C1C2C3C(C1C4C2O4)C5(C(=C(C3(C5(Cl)Cl)Cl)Cl)Cl)Cl |
| Canonical SMILES | C1C2C3C(C1C4C2O4)C5(C(=C(C3(C5(Cl)Cl)Cl)Cl)Cl)Cl |
| Boiling Point | Decomposes (NTP, 1992) 245°C (decomposes) Decomposes |
| Colorform | WHITE, CRYSTALLINE SOLID Colorless to tan, crystalline solid ... |
| Flash Point | Commercial product may contain flammable liquid with flashpoint 80F. (EPA, 1998) 80°F (commercial product may contain flammable liquid) |
| Melting Point | Decomposes at 473° F. (EPA, 1998) Approximately 200 °C (rearranges above that point) 226-230°C 175-176 °C 200 °C 473°F (decomposes) 392°F (Decomposes) |
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